Ethacrynic Acid Mercapturate (Mixture of diastereomers)
Ethacrynic Acid Mercapturate (Mixture of diastereomers)
Brand Name:
Vulcanchem
CAS No.:
54546-23-5
VCID:
VC0122367
InChI:
InChI=1S/C18H21Cl2NO7S/c1-3-10(7-29-8-12(18(26)27)21-9(2)22)17(25)11-4-5-13(16(20)15(11)19)28-6-14(23)24/h4-5,10,12H,3,6-8H2,1-2H3,(H,21,22)(H,23,24)(H,26,27)/t10?,12-/m1/s1
SMILES:
CCC(CSCC(C(=O)O)NC(=O)C)C(=O)C1=C(C(=C(C=C1)OCC(=O)O)Cl)Cl
Molecular Formula:
C₁₈H₂₁Cl₂NO₇S
Molecular Weight:
466.33
Ethacrynic Acid Mercapturate (Mixture of diastereomers)
CAS No.: 54546-23-5
Reference Standards
VCID: VC0122367
Molecular Formula: C₁₈H₂₁Cl₂NO₇S
Molecular Weight: 466.33
| CAS No. | 54546-23-5 |
|---|---|
| Product Name | Ethacrynic Acid Mercapturate (Mixture of diastereomers) |
| Molecular Formula | C₁₈H₂₁Cl₂NO₇S |
| Molecular Weight | 466.33 |
| IUPAC Name | (2S)-2-acetamido-3-[2-[4-(carboxymethoxy)-2,3-dichlorobenzoyl]butylsulfanyl]propanoic acid |
| Standard InChI | InChI=1S/C18H21Cl2NO7S/c1-3-10(7-29-8-12(18(26)27)21-9(2)22)17(25)11-4-5-13(16(20)15(11)19)28-6-14(23)24/h4-5,10,12H,3,6-8H2,1-2H3,(H,21,22)(H,23,24)(H,26,27)/t10?,12-/m1/s1 |
| SMILES | CCC(CSCC(C(=O)O)NC(=O)C)C(=O)C1=C(C(=C(C=C1)OCC(=O)O)Cl)Cl |
| Synonyms | N-Acetyl-S-[2-[4-(carboxymethoxy)-2,3-dichlorobenzoyl]butyl]-L-cysteine; |
| PubChem Compound | 71316437 |
| Last Modified | Nov 11 2021 |
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